Cas no 31299-92-0 (5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole)

• Product Name: 5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole
• CAS No: 31299-92-0
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• CID: 2107300
• Update Time: 2023-08-03

5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloroethyl)-4-methyl-2-phenylThiazole
• 5-(2-chloroethyl)-4-methyl-2-phenyl-1,3-thiazole
• 5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole

• Inchi： 1S/C12H12ClNS/c1-9-11(7-8-13)15-12(14-9)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： CCKKAHCIAYAMBA-UHFFFAOYSA-N
• SMILES： ClCCC1=C(C)N=C(C2C=CC=CC=2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Topological Polar Surface Area: 41.1